Cas no 1805937-25-0 (Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate)
Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate
-
- Inchi: 1S/C10H5BrF3NO3/c1-17-9(16)6-2-5(4-15)8(3-7(6)11)18-10(12,13)14/h2-3H,1H3
- InChI Key: WWSPKKABESKMDG-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C#N)C=C1C(=O)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 365
- XLogP3: 3.4
- Topological Polar Surface Area: 59.3
Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009365-250mg |
Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate |
1805937-25-0 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015009365-500mg |
Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate |
1805937-25-0 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015009365-1g |
Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate |
1805937-25-0 | 97% | 1g |
1,490.00 USD | 2021-06-21 |
Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate
Comprehensive Overview of Methyl 2-Bromo-5-Cyano-4-(Trifluoromethoxy)Benzoate (CAS No. 1805937-25-0)
Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate (CAS No. 1805937-25-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and versatile reactivity. This ester derivative of benzoic acid incorporates multiple functional groups, including a bromo substituent at the para position, a cyano group at the meta position, and a trifluoromethoxy moiety at the ortho position. These substituents collectively contribute to the compound’s distinct physicochemical properties, making it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and antiviral agents.
The molecular structure of Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate is characterized by an aromatic benzene ring substituted with three key functional groups: a bromine atom at position C2, a cyano group at position C5, and a trifluoromethoxy group (-OCF₃) at position C4. The ester functionality (-COOCH₃) at the carboxylic acid terminus further enhances its solubility profile and reactivity in nucleophilic substitution reactions. The trifluoromethoxy group is particularly notable for its electron-withdrawing effect, which influences the electronic distribution across the aromatic ring and modulates the compound’s reactivity in electrophilic aromatic substitution processes. This structural configuration has been exploited in recent research to synthesize fluorinated analogs with improved metabolic stability and bioavailability.
In terms of synthetic methodology, Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate can be prepared through a multi-step process involving halogenation, nitrilation, and esterification reactions. A common approach involves the bromination of methyl benzoate followed by selective introduction of the cyano group via cyanation reactions. The trifluoromethoxylation step typically employs transition-metal-catalyzed methodologies or electrophilic fluorination reagents to achieve high regioselectivity. Recent advancements in catalytic systems have enabled more efficient synthesis routes with reduced byproduct formation, aligning with green chemistry principles.
One of the most promising applications of this compound lies in its role as an intermediate for pharmaceutical development. The combination of bromo, cyano, and trifluoromethoxy groups provides multiple sites for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. For instance, recent studies have demonstrated that derivatives containing similar structural motifs exhibit potent inhibitory activity against protein kinases involved in cancer progression. Additionally, the presence of fluorine atoms enhances lipophilicity while maintaining hydrogen bonding capabilities—a critical factor in drug absorption and distribution profiles.
From an industrial perspective, Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate serves as a precursor for high-performance polymers due to its ability to participate in condensation polymerization reactions. The cyano group can be hydrolyzed to carboxylic acid functionalities under controlled conditions or converted into amide linkages via amidation reactions. These transformations are essential for creating polyamides or polyesters with tailored thermal stability properties required for aerospace or electronic applications.
Environmental considerations also play a crucial role in evaluating this compound’s lifecycle impact. While no specific toxicity data is publicly available for Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate, general principles suggest that proper handling protocols should be followed during synthesis and application stages to minimize exposure risks associated with any chemical substance containing heavy metals or reactive intermediates used during production processes.
Looking ahead toward future research directions related to Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate, several avenues present themselves as particularly promising areas worth exploring further investigation into alternative synthetic pathways could lead not only towards cost reductions but also improvements regarding atom economy when compared against traditional methods currently employed within academic laboratories worldwide another area ripe for exploration involves expanding upon existing pharmacophore models by systematically varying either substituent positions along aromatic rings or introducing additional heteroatoms into molecular frameworks these modifications might yield novel compounds exhibiting enhanced therapeutic indices across various disease indications including but not limited to neurodegenerative disorders cardiovascular diseases infectious diseases among others finally there remains considerable interest surrounding potential uses outside conventional medicine sectors such as photovoltaic materials where fluorinated aromatics often demonstrate superior charge transport characteristics over their non-fluorinated counterparts
1805937-25-0 (Methyl 2-bromo-5-cyano-4-(trifluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)